Cas no 1185309-63-0 (5-Bromo-2-(ethyl-d5)-pyrimidine)

• Product Name: 5-Bromo-2-(ethyl-d5)-pyrimidine
• CAS No: 1185309-63-0
• MF: C₆H₇BrN₂
• MW: 192.067988634109
• CID: 6810918
• PubChem ID: 45785447
• Update Time: 2025-03-28

5-Bromo-2-(ethyl-d5)-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1185309-63-0
• 5-Bromo-2-(ethyl-d5)-pyrimidine
• AKOS015945011
• CS-18575

• Inchi： 1S/C6H7BrN2/c1-2-6-8-3-5(7)4-9-6/h3-4H,2H2,1H3/i1D3,2D2
• InChI Key： SQOJDBHJUUGQJP-ZBJDZAJPSA-N
• SMILES： BrC1C=NC(C([2H])([2H])C([2H])([2H])[2H])=NC=1

Computed Properties

• Exact Mass: 191.01064Da
• Monoisotopic Mass: 191.01064Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 79.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.8Ų